Cas no 1421587-04-3 ((2E)-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-3-phenylprop-2-enamide)

(2E)-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-3-phenylprop-2-enamide is a synthetic organic compound featuring a conjugated enamide moiety linked to a hydroxy-substituted tetrahydronaphthalene scaffold. Its structural design combines a rigid, partially saturated naphthalene core with a flexible phenylpropenamide side chain, offering potential for selective molecular interactions. The presence of a hydroxyl group enhances solubility in polar solvents, while the extended π-conjugation system may contribute to UV absorption or binding affinity in biological systems. This compound is of interest in medicinal chemistry due to its hybrid pharmacophore, which could serve as a precursor for kinase inhibitors or receptor modulators. Its well-defined stereochemistry and synthetic accessibility further support its utility in structure-activity relationship studies.
(2E)-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-3-phenylprop-2-enamide structure
1421587-04-3 structure
Product Name:(2E)-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-3-phenylprop-2-enamide
CAS No:1421587-04-3
MF:C20H21NO2
MW:307.38624548912
CID:5846070
PubChem ID:71803544
Update Time:2025-05-27

(2E)-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (2E)-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-3-phenylprop-2-enamide
    • N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)cinnamamide
    • (2E)-N-[(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl]-3-phenylprop-2-enamide
    • 1421587-04-3
    • AKOS024555579
    • (E)-N-[(2-hydroxy-3,4-dihydro-1H-naphthalen-2-yl)methyl]-3-phenylprop-2-enamide
    • F6414-1040
    • Inchi: 1S/C20H21NO2/c22-19(11-10-16-6-2-1-3-7-16)21-15-20(23)13-12-17-8-4-5-9-18(17)14-20/h1-11,23H,12-15H2,(H,21,22)/b11-10+
    • InChI Key: GACYCXHSUSJYHA-ZHACJKMWSA-N
    • SMILES: OC1(CNC(/C=C/C2C=CC=CC=2)=O)CC2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 307.157228913g/mol
  • Monoisotopic Mass: 307.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 49.3Ų

(2E)-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-3-phenylprop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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